Cas no 40736-33-2 ((20S)-21-Hydroxy-20-methylpregn-4-en-3-one)

• Product Name: (20S)-21-Hydroxy-20-methylpregn-4-en-3-one
• CAS No: 40736-33-2
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 1058546
• PubChem ID: 11142115
• Update Time: 2025-04-20

(20S)-21-Hydroxy-20-methylpregn-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (20S)-21-Hydroxy-20-methylpregn-4-en-3-one
• 3-keto-23,24-bisnorchol-4-en-22-ol
• (8S,9S,10R,13S,14S,17R)-17-[(2S)-1-hydroxypropan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 40736-33-2
• 22-hydroxy -23,24-bisnorchol-4-en-3-one
• ZNWOYQVXPIEQRC-HOFZUOGSSA-N
• (20S)-20-hydroxymethylpregn-4-en-3-one
• SCHEMBL4747239
• AT29487
• 23,24-Bisnorchol-4-en-3-on-22-ol; 3-keto-23,24-Bisnorchol-4-en-22-ol;
• DB-257495

• Inchi： 1S/C22H34O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12,14,17-20,23H,4-11,13H2,1-3H3/t14-,17+,18-,19+,20+,21+,22-/m1/s1
• InChI Key： ZNWOYQVXPIEQRC-HOFZUOGSSA-N
• SMILES： OC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 330.25600
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.76290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives